Cas no 146739-54-0 (2(1H)-Quinoxalinone,3,4-dihydro-3,3,5-trimethyl-)

• Product name: 2(1H)-Quinoxalinone,3,4-dihydro-3,3,5-trimethyl-
• CAS No: 146739-54-0
• MF: C₁₁H₁₄N₂O
• MW: 190.24166
• CID: 101051
• PubChem ID: 45115785

2(1H)-Quinoxalinone,3,4-dihydro-3,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,3,4-dihydro-3,3,5-trimethyl-
• 3,3,5-TRIMETHYL-3,4-DIHYDROQUINOXALIN-2(1H)-ONE
• 3,3,5-trimethyl-1,4-dihydroquinoxalin-2-one
• 2(1H)-Quinoxalinone,3,4-dihydro-3,3,5-trimethyl-(9CI)
• 3,3,5-trimethyl-1,2,3,4-tetrahydroquinoxalin-2-one
• 146739-54-0
• DTXSID10668352

• Inchi： InChI=1S/C11H14N2O/c1-7-5-4-6-8-9(7)13-11(2,3)10(14)12-8/h4-6,13H,1-3H3,(H,12,14)
• InChI Key： ZCVMSSOWXVEHIN-UHFFFAOYSA-N
• SMILES： CC1(C)NC2C(=CC=CC=2C)NC1=O

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 190.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 41.13